Cas no 1374653-11-8 (1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate
• CAS No: 1374653-11-8
• MF: C₁₁H₂₀BrNO₂
• MW: 278.19
• CID: 5017942
• Update Time: 2025-08-04

1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate

Additional information on 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate

Professional Introduction to 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate (CAS No. 1374653-11-8)

1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1374653-11-8, is a versatile intermediate with potential applications in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a bromomethyl group and a pyrrolidine core, make it an attractive candidate for further chemical manipulation and functionalization.

The 1,1-dimethylethyl substituent in the molecule provides steric hindrance, which can be strategically employed to control reaction pathways and enhance selectivity in synthetic processes. This characteristic is particularly valuable in multi-step syntheses where regioselectivity is crucial. The pyrrolidine ring, a common motif in many bioactive compounds, contributes to the overall pharmacophoric properties of the molecule, making it a promising building block for drug discovery efforts.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrrolidine derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate, represents an important step forward in this area of research. Its molecular structure allows for easy modification at multiple sites, enabling chemists to explore a wide range of possible derivatives with tailored biological profiles.

The bromomethyl group is particularly noteworthy as it serves as a versatile handle for further functionalization. This group can undergo nucleophilic substitution reactions to introduce various functional moieties, such as alcohols, amines, and thiols. Such modifications are essential for generating libraries of compounds that can be screened for biological activity. The ability to easily append different functional groups makes this compound an invaluable tool in the synthetic chemist's arsenal.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically modifying the structure of lead compounds like 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate, researchers can gain insights into which structural features are most critical for biological activity. This information can then be used to optimize lead compounds towards higher efficacy and better pharmacokinetic properties.

The synthesis of this compound involves several key steps that showcase modern synthetic methodologies. For instance, the introduction of the bromomethyl group can be achieved through bromination reactions or by utilizing organoboron reagents followed by cross-coupling reactions. These methods highlight the importance of transition metal catalysis in contemporary organic synthesis. The presence of the 1,1-dimethylethyl group also necessitates careful handling during synthesis to avoid unwanted side reactions due to its steric bulk.

In addition to its synthetic utility, 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate has shown promise in preliminary biological assays. These studies indicate that derivatives of this compound may exhibit interesting pharmacological properties. For example, modifications at the pyrrolidine ring or the ester functionality could lead to compounds with enhanced binding affinity to target proteins or improved metabolic stability.

The ester group in the molecule can be further transformed into other functional groups through hydrolysis or transesterification reactions. This flexibility allows for the creation of a diverse range of derivatives that can be explored for their biological activity. Additionally, the pyrrolidine core can be further elaborated by introducing other heteroatoms or substituents that might enhance interactions with biological targets.

The development of new synthetic routes for this compound has been an area of active research. Recent publications have described innovative methodologies for constructing complex pyrrolidine derivatives with high efficiency and selectivity. These advancements are crucial for enabling rapid access to large libraries of compounds for drug discovery efforts.

The potential applications of 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The unique structural features of this compound make it a valuable starting material for synthesizing novel polymers or specialty chemicals with tailored properties.

In conclusion, 1,1-Dimethylethyl 4-(bromomethyl)-2-methyl-1-pyrrolidinecarboxylate (CAS No. 1374653-11-8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its versatile structure allows for extensive modifications, making it an ideal candidate for exploring new chemical space and developing innovative therapeutics. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in the discovery and development of next-generation bioactive molecules.